![molecular formula C17H15Br2N5O2 B1606215 3-((4-((2,6-Dibromo-4-nitrophenyl)azo)phenyl)ethylamino)propiononitrile CAS No. 55281-26-0](/img/structure/B1606215.png)
3-((4-((2,6-Dibromo-4-nitrophenyl)azo)phenyl)ethylamino)propiononitrile
Overview
Description
“3-((4-((2,6-Dibromo-4-nitrophenyl)azo)phenyl)ethylamino)propiononitrile”, also known as Disperse Orange 61, is an industrial chemical . It is used as a colorant dye, mainly in textiles and fabric . The molecular formula of this compound is C17H15Br2N5O2 .
Molecular Structure Analysis
The molecular structure of this compound consists of 17 carbon atoms, 15 hydrogen atoms, 2 bromine atoms, 5 nitrogen atoms, and 2 oxygen atoms . The InChI code for this compound is 1S/C17H15Br2N5O2/c18-15-10-14 (24 (25)26)11-16 (19)17 (15)23-22-13-4-2-12 (3-5-13)6-9-21-8-1-7-20/h2-5,10-11,21H,1,6,8-9H2/b23-22+ .Scientific Research Applications
Catalytic Activity in Organic Reactions
3-((4-((2,6-Dibromo-4-nitrophenyl)azo)phenyl)ethylamino)propiononitrile has been explored for its use in catalytic activities. For instance, metallophthalocyanines derived from phthalonitrile derivatives, which are structurally similar, have been employed as catalysts in the oxidation of cyclohexene, showing potential in organic synthesis (Saka et al., 2013).
Applications in Polymer and Materials Science
In polymer and materials science, derivatives of phthalonitrile, related to this compound, have been synthesized and characterized for their potential use in creating new materials. Such compounds have been investigated for their electrochemical properties and their utility in polymer composites, indicating a wide range of possible applications in advanced material science (Bıyıklıoğlu et al., 2008).
Spectrophotometric Analysis in Environmental Science
Compounds structurally similar to this compound have been utilized in spectrophotometric methods for environmental analysis. For example, the reaction of nitrite with 3-nitroaniline to form a diazonium cation, which is used to detect nitrite in polluted waters, demonstrates the compound's potential in environmental monitoring and analysis (Rathore & Tiwari, 1991).
Optical and Electronic Applications
The derivatives of phthalonitrile, related to the chemical compound , have been studied for their potential in optical and electronic applications. Their use in photorefractive polymer composites and in enhancing nonlinear optical limiting indicates their suitability for use in optoelectronic devices and photonic technologies (Hendrickx et al., 1998).
Mechanism of Action
Target of Action
Disperse Orange 61, also known as 3-((4-((2,6-Dibromo-4-nitrophenyl)azo)phenyl)ethylamino)propiononitrile, is primarily used as a photoinitiator . Photoinitiators are compounds that absorb light and produce reactive species, which are capable of initiating or catalyzing chemical reactions, leading to significant changes in the physical properties of the material .
Mode of Action
As a photoinitiator, Disperse Orange 61 absorbs light and undergoes a photochemical reaction to generate reactive species . These reactive species can initiate polymerization reactions, such as those involving polylactic acid and polymeric materials . The compound’s interaction with light and subsequent generation of reactive species result in significant changes in the physical properties of the material .
Biochemical Pathways
It is known that the compound plays a crucial role in polymerization reactions . The reactive species generated by Disperse Orange 61 can initiate these reactions, leading to the formation of polymers . These polymers have a wide range of applications, including in the production of plastics, resins, and other materials .
Pharmacokinetics
It is known that the compound is soluble in organic solvents . This solubility can influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties, potentially impacting its bioavailability .
Result of Action
The primary result of Disperse Orange 61’s action is the initiation of polymerization reactions . The reactive species generated by the compound can start these reactions, leading to the formation of polymers . These polymers can have various physical properties, depending on the specific conditions of the reaction .
Action Environment
The action of Disperse Orange 61 can be influenced by various environmental factors. For instance, the compound’s photoinitiator activity is dependent on the presence of light . Additionally, the compound’s solubility in organic solvents can impact its distribution and availability in different environments . Furthermore, the compound may remain in the environment for a long time when released .
Properties
IUPAC Name |
3-[4-[(2,6-dibromo-4-nitrophenyl)diazenyl]-N-ethylanilino]propanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Br2N5O2/c1-2-23(9-3-8-20)13-6-4-12(5-7-13)21-22-17-15(18)10-14(24(25)26)11-16(17)19/h4-7,10-11H,2-3,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWMJPPMTXZJLIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Br2N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00276061, DTXSID70866473 | |
Record name | 3-[{4-[(E)-(2,6-Dibromo-4-nitrophenyl)diazenyl]phenyl}(ethyl)amino]propanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00276061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | C.I. Disperse Orange 61 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70866473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
481.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55281-26-0, 12270-45-0 | |
Record name | 3-[[4-[2-(2,6-Dibromo-4-nitrophenyl)diazenyl]phenyl]ethylamino]propanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55281-26-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanenitrile, 3-((4-(2-(2,6-dibromo-4-nitrophenyl)diazenyl)phenyl)ethylamino)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055281260 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Propanenitrile, 3-[[4-[2-(2,6-dibromo-4-nitrophenyl)diazenyl]phenyl]ethylamino]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-[{4-[(E)-(2,6-Dibromo-4-nitrophenyl)diazenyl]phenyl}(ethyl)amino]propanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00276061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | C.I. Disperse Orange 61 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70866473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[[4-[(2,6-dibromo-4-nitrophenyl)azo]phenyl]ethylamino]propiononitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.130 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Propanenitrile, 3-[[4-[2-(2,6-dibromo-4-nitrophenyl)diazenyl]phenyl]ethylamino] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.131.455 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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